ethyl 2-[(3,4-dimethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(3,4-dimethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H21NO5S/c1-4-25-19(22)16-12-6-5-7-15(12)26-18(16)20-17(21)11-8-9-13(23-2)14(10-11)24-3/h8-10H,4-7H2,1-3H3,(H,20,21)
• InChI Key: UEKFHFJQYIKZRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H21NO5S
• Molecular Weight: 375.4 g/mol

Description

Ethyl 2-[(3,4-dimethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a chemical compound with the linear formula C19H21NO5S. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Characterization

Ethyl 2-[(3,4-dimethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been involved in various synthetic processes. For instance, Spoorthy et al. (2021) detailed the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, which included a derivative of ethyl 3-(3-chloro-2-(3,4-dihydroxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxylate. This synthesis process involved characterizing the resulting analogues through techniques like 1H NMR, IR, and Mass spectral data (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Menati et al. (2020) synthesized a new azo-Schiff base "Ethyl 2-((E)-(4-((E)-(4-ethylphenyl)diazenyl)-2-hydroxybenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate" and studied its structure using various analytical methods including X-ray diffraction. This showcases the compound's potential in advanced material sciences (Menati, Mir, & Notash, 2020).

Biological Activities

The compound and its derivatives have been explored for various biological activities. Altundas et al. (2010) synthesized new cycloalkylthiophene-Schiff bases and their Cr(III) and Zn(II) complexes. These substances were examined for antibacterial and antifungal activities against various pathogenic strains, showing potential in the development of new antimicrobial agents (Altundas, Sarı, Çolak, & Öğütcü, 2010).

El-kerdawy et al. (1996) investigated certain thienopyrimidine derivatives for anti-inflammatory activity. Among these, derivatives of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate showed significant activity, suggesting their potential in anti-inflammatory drug development (El-kerdawy, Yousif, El-Emam, Moustafa, & El-Sherbeny, 1996).